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Compound of Interest

Compound Name: (-)-Sweroside

Cat. No.: B190387 Get Quote

An In-depth Technical Guide to (-)-Sweroside

This technical guide provides a comprehensive overview of (-)-Sweroside, an iridoid glycoside

with significant therapeutic potential. The document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its chemical properties,

biological activities, and the molecular mechanisms underlying its effects.

Core Compound Data
(-)-Sweroside is a natural product found in various medicinal plants. Its fundamental chemical

and physical properties are summarized below.

Property Value Citation(s)

CAS Number 14215-86-2 [1][2][3][4]

Molecular Formula C₁₆H₂₂O₉ [1][2][5][6]

Molecular Weight 358.34 g/mol [1][2][6][7]

Pharmacological Activities and Signaling Pathways
(-)-Sweroside exhibits a wide range of biological activities, including anti-inflammatory,

antioxidant, hepatoprotective, and neuroprotective effects.[1] These therapeutic actions are

attributed to its ability to modulate key cellular signaling pathways.
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Anti-inflammatory Pathways
(-)-Sweroside has been shown to exert potent anti-inflammatory effects by targeting several

critical signaling cascades. It can suppress the production of pro-inflammatory cytokines such

as TNF-α, IL-1β, and IL-6.[1] Key modulated pathways include:

NF-κB Signaling: Sweroside can inhibit the activation of the NF-κB pathway, a central

regulator of inflammation.[1][5] It has been observed to prevent the degradation of IκB-α,

which in turn blocks the nuclear translocation of the p65 subunit of NF-κB.[2]

MAPK Signaling: The mitogen-activated protein kinase (MAPK) pathway is another target of

Sweroside. It can suppress the phosphorylation of JNK, ERK, and p38 MAPKs, which are

involved in inflammatory responses.[2]

SIRT1 Pathway: In models of acute lung injury, Sweroside has been shown to activate

Sirtuin 1 (SIRT1), which subsequently suppresses the NF-κB pathway, leading to reduced

inflammation.[7][8]

Below is a diagram illustrating the inhibitory effect of (-)-Sweroside on the NF-κB signaling

pathway.
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Caption: Inhibition of the NF-κB signaling pathway by (-)-Sweroside.
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Antioxidant and Cytoprotective Pathways
(-)-Sweroside also demonstrates significant antioxidant properties by modulating pathways

that protect cells from oxidative stress.

Keap1/Nrf2 Axis: Sweroside can induce the nuclear translocation of Nuclear factor erythroid

2-related factor 2 (Nrf2) by inhibiting its repressor, Kelch-like ECH-associated protein 1

(Keap1).[4] Nrf2 is a master regulator of the antioxidant response.

PI3K/Akt Pathway: This pathway, involved in cell survival and proliferation, can be activated

by Sweroside, contributing to its cytoprotective effects.[1]

The following diagram illustrates the activation of the Keap1/Nrf2 antioxidant pathway by (-)-
Sweroside.
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Caption: Activation of the Keap1/Nrf2 antioxidant pathway by (-)-Sweroside.

Experimental Protocols
This section details common experimental methodologies used to investigate the biological

activities of (-)-Sweroside.
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In Vitro Anti-inflammatory Assay
Cell Culture: Murine macrophage cells (e.g., RAW264.7) are cultured in DMEM

supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

Treatment: Cells are pre-treated with various concentrations of (-)-Sweroside for a specified

duration (e.g., 1-2 hours) before being stimulated with an inflammatory agent like

lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 24 hours.

Cytokine Measurement: The levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in the

cell culture supernatant are quantified using Enzyme-Linked Immunosorbent Assay (ELISA)

kits according to the manufacturer's instructions.

Western Blot Analysis: To assess the effect on signaling pathways, cell lysates are collected

and subjected to SDS-PAGE. Proteins of interest (e.g., p-p65, IκBα) are detected using

specific primary and secondary antibodies.

In Vitro Antioxidant Assay (ROS Measurement)
Cell Culture: A suitable cell line (e.g., H9c2 cardiomyocytes) is used.

Induction of Oxidative Stress: Oxidative stress is induced by treating the cells with an agent

like H₂O₂ or by subjecting them to hypoxia/reoxygenation.

Sweroside Treatment: Cells are pre-treated with (-)-Sweroside before the induction of

oxidative stress.

ROS Detection: Intracellular reactive oxygen species (ROS) levels are measured using a

fluorescent probe like 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA).[5][9] The

fluorescence intensity is quantified using a fluorescence microscope or a plate reader.

In Vivo Animal Model of Acute Lung Injury
Animal Model: An acute lung injury (ALI) model is established in mice (e.g., C57BL/6) by

intratracheal instillation of LPS.

Sweroside Administration: (-)-Sweroside is administered to the mice (e.g., intraperitoneally)

at various doses for a specific period before and/or after LPS challenge.[7][8]
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Assessment of Lung Injury:

Lung Wet-to-Dry Weight Ratio: To assess pulmonary edema.

Bronchoalveolar Lavage Fluid (BALF) Analysis: Total and differential cell counts are

performed, and cytokine levels in the BALF are measured by ELISA.

Histopathology: Lung tissues are collected, fixed in formalin, paraffin-embedded,

sectioned, and stained with Hematoxylin and Eosin (H&E) to evaluate inflammatory cell

infiltration and tissue damage.

The following diagram outlines a general experimental workflow for evaluating the in vivo

efficacy of (-)-Sweroside.
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Caption: General experimental workflow for evaluating (-)-Sweroside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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